4-{2-[(1,1-dioxido-1-benzothien-3-yl)thio]ethyl}morpholine

• IUPAC Name: 3-(2-morpholin-4-ylethylsulfanyl)-1-benzothiophene 1,1-dioxide
• InChI: InChI=1S/C14H17NO3S2/c16-20(17)11-13(12-3-1-2-4-14(12)20)19-10-7-15-5-8-18-9-6-15/h1-4,11H,5-10H2
• InChI Key: UDLWHGUGPBSLAW-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCSC2=CS(=O)(=O)C3=CC=CC=C32
• Molecular Formula: C14H17NO3S2
• Molecular Weight: 311.4 g/mol

Description

Synthesis Analysis

The synthesis of morpholine derivatives involves complex chemical reactions. For instance, a study describes the synthesis of a related compound, 4-{2-[5-(4-Fluoro-phenyl)- [1,3,4]oxadiazol-2-ylsulfanyl]-ethyl}-morpholine, achieved by refluxing 1,3,4 oxadiazole-2-thiol with 4-(2-chloroethyl) morpholine hydrochloride. This compound was characterized through NMR, IR, and Mass spectral studies, and its structure was confirmed by single crystal X-ray diffraction studies, indicating a monoclinic system with specific lattice parameters (Mamatha S.V et al., 2019).

Molecular Structure Analysis

The molecular structure of morpholine derivatives, including their crystallographic characteristics, has been extensively studied. For example, the structure of a compound was identified to crystallize in the monoclinic space group with a detailed analysis of the dihedral angles and hydrogen bonding interactions, showcasing the complexity and specificity of these molecular arrangements (Franklin, S. et al., 2011).

Chemical Reactions and Properties

Chemical reactions involving morpholine derivatives can lead to the formation of various complex structures. A particular study highlights the acid-catalyzed oligomerization between 4-(1-ethyl-1-propenyl)morpholine and benzylideneanilines, proposing a reaction mechanism involving conrotatory cyclization (Nomura, Y. et al., 1978).

Physical Properties Analysis

The physical properties of morpholine derivatives are pivotal for understanding their behavior in various conditions. These properties, however, are specific to each compound's molecular structure and require detailed individual analyses to be fully understood. The studies reviewed did not directly address the physical properties of "4-{2-[(1,1-dioxido-1-benzothien-3-yl)thio]ethyl}morpholine," indicating a gap in the literature.

Chemical Properties Analysis

The chemical properties of morpholine derivatives, such as reactivity and stability, are influenced by their molecular structures. For example, the synthesis and characterization of novel compounds involving morpholine reveal insights into their potential antioxidant activities, showcasing the diverse chemical functionalities these compounds can exhibit (Kol, Ö. G. et al., 2016).

Safety and Hazards

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